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Compound of Interest

Compound Name:
trans-2,3-Dihydro-3-

hydroxyeuparin

Cat. No.: B592947 Get Quote

Essential Safety and Handling Guide for trans-
2,3-Dihydro-3-hydroxyeuparin
Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety, handling, and disposal information for trans-2,3-
Dihydro-3-hydroxyeuparin (CAS: 64185-57-5). In the absence of a specific Safety Data

Sheet (SDS) for this compound, this guidance is based on the safety profiles of structurally

similar compounds, namely benzofuran and 2,3-dihydrofuran. It is critical to treat trans-2,3-
Dihydro-3-hydroxyeuparin with a high degree of caution, assuming it may possess similar

hazards.

Immediate Safety and Personal Protective
Equipment (PPE)
All manipulations of trans-2,3-Dihydro-3-hydroxyeuparin should be performed in a well-

ventilated area, preferably within a certified chemical fume hood.[1][2] An emergency eyewash

station and safety shower must be readily accessible.

The following personal protective equipment is mandatory:
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Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to

EN 166 (EU) or NIOSH (US) standards.[2]

Skin Protection:

Gloves: Wear impervious chemical-resistant gloves (e.g., nitrile rubber). Gloves must be

inspected before use and removed using the proper technique to avoid skin contact.

Protective Clothing: A flame-retardant lab coat or antistatic protective clothing is required.

For larger quantities or in case of potential splashing, chemical-resistant aprons and boots

should be worn.

Respiratory Protection: If working outside of a fume hood or if aerosol generation is possible,

a full-face respirator with an appropriate cartridge for organic vapors should be used.[2]

Quantitative Data Summary
Due to the lack of specific data for trans-2,3-Dihydro-3-hydroxyeuparin, the following table

summarizes key safety and physical data for related compounds to provide a conservative

basis for safe handling.
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Property 2,3-Dihydrofuran Benzofuran
trans-2,3-Dihydro-
3-hydroxyeuparin

CAS Number 1191-99-7[3] 271-89-6[4] 64185-57-5[5]

Molecular Formula C4H6O C8H6O C13H14O4[5]

Boiling Point

54 - 55 °C / 129.2 -

131 °F @ 760

mmHg[3]

Not Available Not Available

Flash Point -24 °C / -11.2 °F[3] Not Available Not Available

Storage Temperature 2 - 8 °C
Store in a cool, well-

ventilated place.[4]
-20°C[5]

Hazards

Highly flammable

liquid and vapor,

Harmful if swallowed,

Causes serious eye

irritation.[6]

Flammable liquid and

vapor, Suspected of

causing cancer, May

cause damage to

organs through

prolonged or repeated

exposure, Harmful to

aquatic life with long

lasting effects.[4][7]

Hazards not fully

characterized.

Assume similar

hazards to benzofuran

and 2,3-dihydrofuran.

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Before handling, ensure all required PPE is donned correctly.

Prepare the work area within a chemical fume hood by ensuring it is clean and

uncluttered.

Place all necessary equipment, including spill cleanup materials, inside the fume hood.

Handling:
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Ground and bond all containers and receiving equipment to prevent static discharge, as

flammable vapors may be present.[2][8]

Use only non-sparking tools.[2][8]

Avoid inhalation of any vapors or dust.

Prevent contact with skin and eyes.[2]

Keep containers tightly closed when not in use.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[2][4]

Spill Management:

In the event of a small spill, use an inert absorbent material such as sand, silica gel, or

vermiculite for containment.[3] Do not use combustible materials like paper towels.

For larger spills, evacuate the area and follow emergency procedures.

Collect all contaminated materials into a suitable, closed container for disposal as

hazardous waste.[3]

Disposal Plan
All waste containing trans-2,3-Dihydro-3-hydroxyeuparin, including contaminated PPE,

absorbent materials, and empty containers, must be treated as hazardous waste.

Waste Collection: Collect all waste in clearly labeled, sealed containers.

Disposal Route: Dispose of the waste through a licensed hazardous waste disposal

company. Do not dispose of it down the drain or with general laboratory trash.[3] Ensure

compliance with all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow
The following diagram illustrates a standard workflow for the safe handling and disposal of

trans-2,3-Dihydro-3-hydroxyeuparin in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of trans-2,3-Dihydro-3-hydroxyeuparin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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